Cas no 915923-03-4 (2-Ethyl-1-isopropylpiperazine)

• Product Name: 2-Ethyl-1-isopropylpiperazine
• CAS No: 915923-03-4
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• MDL: MFCD08060029
• CID: 1086989
• PubChem ID: 17837442
• Update Time: 2025-06-28

2-Ethyl-1-isopropylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-1-isopropylpiperazine
• EN300-719218
• CS-0296858
• 915923-03-4
• SCHEMBL3105807
• 2-ethyl-1-propan-2-ylpiperazine
• AKOS012912255
• 2-ethyl-1-(propan-2-yl)piperazine
• MFCD08060029
• BS-39517
• 2-Ethyl-1-isopropylpiperazine, AldrichCPR

• MDL： MFCD08060029
• Inchi： 1S/C9H20N2/c1-4-9-7-10-5-6-11(9)8(2)3/h8-10H,4-7H2,1-3H3
• InChI Key： PBGUJJXVCZDTGC-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCNCC1CC

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-Ethyl-1-isopropylpiperazine

Introduction to 2-Ethyl-1-isopropylpiperazine (CAS No. 915923-03-4)

2-Ethyl-1-isopropylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 915923-03-4, is a heterocyclic organic compound belonging to the piperazine family. Piperazine derivatives are widely recognized for their diverse pharmacological properties, making them valuable in the development of pharmaceuticals and agrochemicals. The specific structural configuration of 2-Ethyl-1-isopropylpiperazine, featuring an ethyl group at the 2-position and an isopropyl group at the 1-position of the piperazine ring, contributes to its unique chemical and biological characteristics. This compound has garnered attention in recent years due to its potential applications in medicinal chemistry and as an intermediate in synthetic processes.

The molecular structure of 2-Ethyl-1-isopropylpiperazine (CAS No. 915923-03-4) consists of a six-membered aromatic ring containing two nitrogen atoms, with substituents that influence its reactivity and interactions with biological targets. The presence of the ethyl and isopropyl groups introduces steric and electronic effects that can modulate the compound's solubility, metabolic stability, and binding affinity to enzymes or receptors. These features make it a promising candidate for further investigation in drug discovery efforts.

In recent years, there has been growing interest in piperazine derivatives as pharmacophores due to their ability to interact with a wide range of biological targets. For instance, modifications of the piperazine ring have been explored in the development of antipsychotic, antidepressant, and antihistaminic agents. The compound 2-Ethyl-1-isopropylpiperazine (CAS No. 915923-03-4) represents a novel structural variant that may exhibit distinct pharmacological profiles compared to more commonly studied piperazine analogs.

One of the most compelling aspects of 2-Ethyl-1-isopropylpiperazine is its potential as a building block in medicinal chemistry. Researchers have utilized structurally similar piperazines to develop drugs that target various diseases, including neurological disorders and infectious diseases. The ethyl and isopropyl substituents in 2-Ethyl-1-isopropylpiperazine (CAS No. 915923-03-4) may provide opportunities for fine-tuning pharmacokinetic properties such as bioavailability, metabolic clearance, and target specificity. This flexibility makes it an attractive scaffold for designing next-generation therapeutics.

Recent studies have begun to explore the biological activity of 2-Ethyl-1-isopropylpiperazine (CAS No. 915923-03-4) using both in vitro and in vivo models. Preliminary findings suggest that this compound may exhibit interactions with certain enzymes or receptors, although further research is needed to fully elucidate its mechanism of action. The growing body of evidence supporting the utility of piperazine derivatives in drug development underscores the importance of compounds like 2-Ethyl-1-isopropylpiperazine in advancing therapeutic strategies.

The synthesis of 2-Ethyl-1-isopropylpiperazine (CAS No. 915923-03-4) involves well-established organic chemistry techniques, including nucleophilic substitution reactions and functional group transformations. The availability of high-quality starting materials and efficient synthetic routes has made it feasible to produce this compound on both laboratory and industrial scales. This accessibility is crucial for conducting comprehensive pharmacological studies and scaling up production for potential commercial applications.

In conclusion, 2-Ethyl-1-isopropylpiperazine (CAS No. 915923-03-4) represents a significant advancement in the field of piperazine-based compounds. Its unique structural features, combined with its potential biological activity, make it a valuable asset for researchers engaged in drug discovery and development. As our understanding of its properties continues to expand, this compound is likely to play an increasingly important role in the creation of novel therapeutic agents.